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Compound of Interest

Compound Name: Tcn-201

Cat. No.: B1682607 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction TCN-201 is a potent and selective non-competitive antagonist of the NMDA

receptor, showing selectivity for subtypes containing the GluN2A subunit over those with the

GluN2B subunit.[1][2][3][4][5][6] Its mechanism of action involves binding to a novel allosteric

site at the interface between the GluN1 and GluN2A subunits.[1][7][8] This binding acts as a

negative allosteric modulation, reducing the potency of the co-agonist glycine at the GluN1

subunit and thereby inhibiting ion channel function.[7][8] Given its specific mechanism, TCN-
201 is a valuable tool in neuroscience research and drug development for neurological

disorders.

A significant challenge in working with TCN-201 is its limited solubility.[1][4][8][9] Therefore,

proper preparation of stock solutions is critical to ensure accurate and reproducible

experimental results. Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating

concentrated stock solutions of TCN-201.[2][3] These application notes provide a detailed

protocol for the preparation, storage, and handling of TCN-201 stock solutions using DMSO.

Compound Data Summary
The quantitative data for TCN-201 is summarized in the table below. It is crucial to consult the

Certificate of Analysis for batch-specific data.
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Parameter Value Notes

Compound Name TCN-201

3-chloro-4-fluoro-N-[[4-[[2-

(benzoyl)hydrazino]carbonyl]p

henyl]methyl]benzenesulfonam

ide[7]

CAS Number 852918-02-6 [3][6]

Molecular Formula C₂₁H₁₇ClFN₃O₄S [3][6]

Molecular Weight 461.89 g/mol [3][6]

Purity ≥98% [3][6]

Biological Activity

Selective GluN1/GluN2A

NMDA receptor antagonist

(pIC₅₀ = 6.8).[2][3][5][6]

Shows little antagonism at

GluN1/GluN2B receptors

(pIC₅₀ < 4.3).[2][3][5][6]

Solubility in DMSO

Soluble to 100 mM.[3][5][6]

Other sources report up to 92

mg/mL (199.18 mM)[2] or 250

mg/mL (541.25 mM) with

ultrasound.[10]

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.[2]

Solubility in Water Insoluble.[2]

Solubility in Ethanol Insoluble.[2]

Recommended Stock 10 mM - 100 mM
Dependent on experimental

requirements.

Storage of Powder Store at +4°C.[3][5][6]

Storage of Stock
Store at -20°C or -80°C in

aliquots.[11]

Prepare fresh solutions if

possible; may be stored for up

to one month at -20°C.[5][10]

Experimental Protocols
This section details the necessary materials, safety precautions, and a step-by-step procedure

for preparing a TCN-201 stock solution.
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Materials and Equipment
TCN-201 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile amber glass vials or microcentrifuge tubes

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes and sterile, nuclease-free pipette tips

Personal Protective Equipment (PPE): lab coat, chemical-resistant gloves, safety glasses

Safety Precautions
Always handle chemical compounds and solvents in a well-ventilated area, preferably within

a chemical fume hood.[11][12]

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

[13]

DMSO is readily absorbed through the skin and can carry dissolved substances with it; avoid

all direct skin and eye contact.[11]

Consult the Safety Data Sheet (SDS) for both TCN-201 and DMSO before beginning any

work.[11]

Step-by-Step Protocol for Preparing a 10 mM Stock
Solution
1. Calculation:

To prepare a 10 mM stock solution, the required mass of TCN-201 must be calculated.
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Formula: Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight

( g/mol )

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mM × 1 mL × 461.89 g/mol = 4.6189 mg

Therefore, you will need to weigh 4.62 mg of TCN-201 and dissolve it in 1 mL of DMSO.

2. Weighing the Compound:

Place a sterile vial on the calibrated analytical balance and tare the balance.

Carefully add TCN-201 powder to the vial until the balance reads the calculated mass (e.g.,

4.62 mg).

It is often more accurate to weigh a larger mass (e.g., 10 mg) and adjust the solvent volume

accordingly. For 10 mg of TCN-201, the required volume of DMSO for a 10 mM solution

would be:

Volume (mL) = Mass (mg) / (Concentration (mM) × Molecular Weight ( g/mol )) = 10 mg /

(10 mM × 461.89 g/mol ) = 2.165 mL

3. Dissolving the Compound:

Using a calibrated pipette, add the calculated volume of high-purity DMSO to the vial

containing the TCN-201 powder.

Securely cap the vial.

Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution for any undissolved particulates. Due to TCN-201's limited

solubility, mechanical assistance may be required.[1][4]

If particulates remain, sonicate the vial in a water bath for 5-10 minutes or use gentle

warming (not exceeding 37°C) to aid dissolution.[11][12]
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Ensure the compound is completely dissolved before proceeding.

4. Storage and Handling:

Some sources indicate TCN-201 is unstable in solution and recommend preparing it fresh

before each experiment.[10]

If storage is necessary, the stock solution should be aliquoted into smaller, single-use

volumes in sterile, light-protected (amber) vials.[5][11] This practice minimizes waste and

avoids repeated freeze-thaw cycles that can degrade the compound.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term stability.[11] Solutions may be stored at

-20°C for up to one month.[5]

Before use, thaw the aliquot at room temperature and ensure the solution is free of any

precipitate.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing a TCN-201 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TCN 201 selectively blocks GluN2A-containing NMDARs in a GluN1 co-agonist dependent
but non-competitive manner - PMC [pmc.ncbi.nlm.nih.gov]

2. selleckchem.com [selleckchem.com]

3. rndsystems.com [rndsystems.com]

4. research.ed.ac.uk [research.ed.ac.uk]

5. TCN 201 | NMDA receptor antagonist | Hello Bio [hellobio.com]

6. TCN 201 | NMDA Receptors | Tocris Bioscience [tocris.com]

7. Subunit-Selective Allosteric Inhibition of Glycine Binding to NMDA Receptors - PMC
[pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1682607?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682607?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3384000/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3384000/
https://www.selleckchem.com/products/tcn-201.html
https://www.rndsystems.com/products/tcn-201_4154
https://www.research.ed.ac.uk/en/publications/tcn-201-selectively-blocks-glun2a-containing-nmdars-in-a-glun1-co/
https://hellobio.com/tcn-201.html
https://www.tocris.com/products/tcn-201_4154
https://pmc.ncbi.nlm.nih.gov/articles/PMC3355950/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3355950/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. [2.2]Paracyclophane‐Based TCN‐201 Analogs as GluN2A‐Selective NMDA Receptor
Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. medchemexpress.com [medchemexpress.com]

11. benchchem.com [benchchem.com]

12. emulatebio.com [emulatebio.com]

13. hain-lifescience.de [hain-lifescience.de]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of TCN-
201 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682607#preparing-tcn-201-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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